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Compound of Interest

Compound Name: CC-90003

Cat. No.: B606531

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and stability of CC-90003 when
prepared and stored in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is crucial for
ensuring the integrity and reproducibility of experimental results.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for preparing stock solutions of CC-90003?

Al: The recommended solvent for preparing high-concentration stock solutions of CC-90003 is
anhydrous Dimethyl Sulfoxide (DMSO).[1][2]

Q2: What is the maximum solubility of CC-90003 in DMSO?

A2: The solubility of CC-90003 in DMSO has been reported to be at least 92 mg/mL (200.68
mM) to = 125 mg/mL (272.66 mM).[1][2] It is critical to use anhydrous or newly opened DMSO,
as its hygroscopic nature can lead to water absorption, which significantly reduces the solubility
of the compound.[1][2]

Q3: What are the recommended long-term storage conditions for CC-90003 stock solutions in
DMSO?

A3: For long-term stability, it is recommended to store CC-90003 stock solutions at -20°C for up
to one year or at -80°C for up to two years.[1] To minimize degradation, it is best practice to
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prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[3]
Q4: How many freeze-thaw cycles can a CC-90003 DMSO stock solution tolerate?

A4: While it is best to avoid repeated freeze-thaw cycles, some studies on various compounds
have shown no significant loss of compound integrity after multiple cycles.[3][4] However, for
optimal results and to ensure the highest quality of the compound in solution, it is highly
recommended to aliquot stock solutions into single-use volumes.

Q5: Can | store CC-90003 DMSO solutions at room temperature?

A5: Long-term storage at room temperature is not recommended. Studies have shown that the
stability of compounds in DMSO at ambient temperatures can be significantly reduced over
time.[5] For short-term handling during experiments, keep the solution at room temperature for
the minimum time necessary.

Troubleshooting Guide
Issue 1: CC-90003 fails to dissolve completely in DMSO at the desired concentration.

¢ Possible Cause: The DMSO may have absorbed moisture from the atmosphere. DMSO is
highly hygroscopic.[1]

o Solution: Use a new, sealed vial of anhydrous DMSO. Ensure the cap is replaced tightly
immediately after use.

o Possible Cause: The concentration you are trying to achieve exceeds the solubility limit.

o Solution: Refer to the solubility data provided. Do not attempt to prepare a stock solution
at a concentration higher than what is reported as soluble. Gentle warming of the solution
up to 37°C and vortexing or sonication can aid dissolution.[3]

Issue 2: The CC-90003 stock solution appears cloudy or has visible precipitates after storage.

o Possible Cause: The compound may have precipitated out of solution during storage,
especially if stored at lower temperatures.
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o Solution: Before use, allow the vial to equilibrate to room temperature for at least one hour.
[6] Vortex or sonicate the vial to ensure the compound is fully redissolved. Visually inspect
the solution for any remaining precipitate before making dilutions.[3]

Issue 3: Precipitation is observed when diluting the CC-90003 DMSO stock solution into an
agueous medium (e.g., cell culture media, PBS).

» Possible Cause: This is a common occurrence when a concentrated organic stock solution is
diluted into an aqueous buffer where the compound has lower solubility.[3]

o Solution: This issue can often be resolved by vortexing or sonicating the diluted solution.
[3] It is also recommended to prepare intermediate dilutions and to add the stock solution
to the aqueous medium while vortexing to facilitate rapid mixing. Ensure the final
concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent effects on the
biological system.

Data Summary

Table 1: Solubility of CC-90003 in DMSO

Parameter Value Notes

Use of anhydrous DMSO is
Solubility > 125 mg/mL (272.66 mM)[1] critical for achieving maximum
solubility.[1]

- Moisture-absorbing DMSO can
Solubility 92 mg/mL (200.68 mM)[2] -
reduce solubility.[2]

Table 2: Recommended Long-Term Storage of CC-90003 in DMSO
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Storage Temperature Recommended Duration Key Considerations

Aliquot to avoid freeze-thaw
-20°C Up to 1 year[1]

cycles.[3]

Preferred for very long-term
-80°C Up to 2 years[1]

storage.

Significant degradation can
Room Temperature Not Recommended

occur over time.[5]

Experimental Protocols & Workflows

Protocol for Preparing a CC-90003 Stock Solution in
DMSO

A detailed workflow for preparing a stock solution of CC-90003 in DMSO is outlined below.
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Caption: Workflow for preparing and storing CC-90003 stock solutions.

General Protocol for Assessing Long-Term Stability of
CC-90003 in DMSO

This protocol outlines a general method to evaluate the stability of a CC-90003 DMSO stock
solution over time.
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Long-Term Stability Assessment Workflow

@a a 10 mM stock solution of CC-90003 in anhydrous DMSO.

[Dispense aliquots into amber glass vials with minimal headspace]

:

Analyze a 'Time-Zero' (TO) aliquot by LC-MS to determine initial purity.

:

Store remaining vials at different conditions (e.g., -80°C, -20°C, 4°C, RT).

,

@ designated time points (e.g., 1, 3, 6, 12 months), retrieve a vial from each conditioa

:

@nalyze the purity of the sample by LC-MS)

:

@ompare the purity at each time point to the TO sample to assess degradatiorg

@stable storage conditions and shelf-life.

Click to download full resolution via product page

Caption: Protocol for evaluating the long-term stability of CC-90003 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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